Cas no 866137-99-7 (N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine)

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine is a quinazoline derivative characterized by its distinct structural features, including a 4-chlorobenzyl substituent and a methylsulfanyl group at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of the chlorophenyl and methylsulfanyl moieties may enhance binding affinity and selectivity in target interactions, making it a valuable intermediate for the development of kinase inhibitors or antimicrobial agents. Its well-defined synthetic pathway and stability under standard conditions further contribute to its utility in exploratory drug discovery and structure-activity relationship studies.

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine structure

866137-99-7 structure

Product Name:N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine

CAS No:866137-99-7

MF:

MW:

CID:4662817

Update Time:2025-05-22

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(4-CHLOROBENZYL)-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE
- N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00923241-1g	N-[(4-Chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI76550-1mg	N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI76550-5mg	N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI76550-10mg	N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI76550-500mg	N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI76550-1g	N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine	866137-99-7	>90%	1g	$1295.00	2024-04-19

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine Related Literature

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2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Additional information on N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine

Comprehensive Overview of N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine (CAS No. 866137-99-7)

N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine, with the CAS number 866137-99-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazoline derivative is characterized by its unique molecular structure, featuring a 4-chlorobenzyl group and a methylsulfanyl substituent, which contribute to its potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's structural complexity and functional groups make it a valuable candidate for medicinal chemistry studies. Its quinazoline core is a well-known pharmacophore, often associated with antitumor, antimicrobial, and anti-inflammatory properties. The presence of the methylsulfanyl moiety enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Recent studies have highlighted its relevance in addressing drug-resistant infections, a pressing global health concern.

In the context of sustainable chemistry, N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine has been investigated for its eco-friendly synthesis routes. Green chemistry enthusiasts are particularly interested in optimizing its production to minimize waste and energy consumption. This aligns with the growing demand for environmentally benign chemical processes, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the compound's CAS number 866137-99-7 serves as a unique identifier for procurement and regulatory compliance. Suppliers and researchers often prioritize compounds with well-documented safety profiles and purity standards, both of which are critical for reproducibility in scientific experiments. Analytical techniques such as HPLC and NMR are commonly employed to verify its structural integrity, ensuring reliable results in downstream applications.

The rise of computational chemistry has further amplified interest in this compound. Molecular docking simulations and QSAR studies are being conducted to predict its interactions with biological targets, reducing the need for extensive lab trials. Such approaches resonate with the AI-driven drug discovery trend, a hot topic in both scientific literature and public discourse.

In summary, N-[(4-chlorophenyl)methyl]-2-(methylsulfanyl)quinazolin-4-amine (CAS 866137-99-7) represents a versatile scaffold with multifaceted applications. Its relevance to precision medicine, green synthesis, and computational modeling positions it as a compound of enduring scientific and industrial value. As research advances, its potential to address contemporary challenges in healthcare and sustainability continues to unfold.